Cas no 116428-95-6 (3,5-Nonadiyn-2-one)

3,5-Nonadiyn-2-one structure
3,5-Nonadiyn-2-one structure
Product Name:3,5-Nonadiyn-2-one
CAS No:116428-95-6
MF:C9H10O
MW:134.175102710724
CID:131200
PubChem ID:13951196
Update Time:2025-04-19

3,5-Nonadiyn-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,5-Nonadiyn-2-one
    • 3,5-Nonadiyn-2-one (9CI)
    • nona-3,5-diyn-2-one
    • 116428-95-6
    • SCHEMBL15283564
    • DTXSID10553133
    • Inchi: 1S/C9H10O/c1-3-4-5-6-7-8-9(2)10/h3-4H2,1-2H3
    • InChI Key: QWONPZQEZBKNSN-UHFFFAOYSA-N
    • SMILES: O=C(C#CC#CCCC)C

Computed Properties

  • Exact Mass: 134.0732
  • Monoisotopic Mass: 134.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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